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Compound of Interest

Compound Name: Allyl acetate

Cat. No.: B165787

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point of allyl acetate,
including its physicochemical properties, experimental determination protocols, and factors
influencing this critical parameter.

Physicochemical Properties of Allyl Acetate

Allyl acetate (IUPAC name: prop-2-enyl acetate) is a colorless liquid with a characteristic fruity
odor.[1] It is an organic compound classified as an ester, formed from the reaction of allyl
alcohol and acetic acid.[1] Understanding its physical properties is crucial for its application in
chemical synthesis and as a flavoring agent. A summary of its key quantitative data is
presented in Table 1.

Table 1: Quantitative Physicochemical Data for Allyl Acetate
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Property Value Units Reference(s)
Boiling Point 103-104 °C (at 760 mmHg) [2][3]
103.5 °C [4105](6]

Melting Point -96 °C [4]

6 °C [2]131[5]

Molar Mass 100.117 g-mol—1 [7]
Density 0.928 g/mL (at 25 °C) [3]
0.9275 g/cms3 (at 20 °C) [4115]

Vapor Pressure 27.2 mmHg (at 20 °C) [2]

27.2 hPa (at 20 °C) [3][5]

Flash Point 44 °F (Closed Cup) [2][3]
6.7 °C [5]

Refractive Index 1.404 (at 20 °C, n20/D) [3]
Water Solubility 28 g/L [8]
Insoluble [41[6]

Vapor Density 3.45 (Air=1) [41051[8]

Factors Influencing the Boiling Point

The boiling point of any substance is primarily determined by the strength of its intermolecular

forces.[9] For allyl acetate, the key factors include:

» Intermolecular Forces: As an ester, allyl acetate exhibits dipole-dipole interactions and van

der Waals dispersion forces. The absence of a hydroxyl (-OH) group means it cannot form

strong hydrogen bonds, resulting in a relatively moderate boiling point compared to alcohols

of similar molecular weight.[9]
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» Molecular Weight: Boiling points generally increase with increasing molecular weight due to
stronger van der Waals forces.[9]

» Purity: The presence of impurities can either elevate or depress the boiling point. For
instance, water as an impurity in acetates has been shown to affect boiling point
measurements.[10] Therefore, highly purified samples are necessary for accurate
determination.

o Atmospheric Pressure: The boiling point is the temperature at which the vapor pressure of a
liquid equals the surrounding atmospheric pressure. A decrease in atmospheric pressure will
lower the boiling point, and an increase will raise it.

Experimental Protocol for Boiling Point
Determination

The following is a detailed methodology for the precise determination of the boiling point of
allyl acetate, adapted from standard ebulliometric methods.[10]

Objective: To accurately measure the normal boiling point of a purified sample of allyl acetate.
Apparatus:

o Ebulliometer (e.g., Swietoslawski ebulliometer)

o Calibrated thermometer (resolution of 0.01 °C) or a platinum resistance thermometer

e Heating mantle or oil bath

e Barometer

« Distillation apparatus for sample purification

Procedure:

o Sample Purification:
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o The allyl acetate sample should be purified by fractional distillation to remove any
impurities.

o Collect the middle fraction that distills at a constant temperature. The purity can be
assessed by monitoring the temperature difference (At) between the boiling liquid and the
condensing vapor; a smaller At indicates higher purity.[10]

e Ebulliometer Setup:
o Clean and dry the ebulliometer thoroughly.
o Introduce the purified allyl acetate into the ebulliometer.

o Place the calibrated thermometer in the designated well, ensuring it is properly immersed
in the condensing vapor, not the boiling liquid.

e Measurement:
o Gently heat the ebulliometer using the heating mantle.

o Allow the liquid to come to a steady boil, where the temperature reading on the
thermometer stabilizes.

o Record the stable boiling temperature (t).
o Simultaneously, record the atmospheric pressure (P) using the barometer.
» Correction for Pressure:

o The normal boiling point is the boiling point at standard pressure (760 mmHg). If the
measurement is not performed at this pressure, a correction is necessary.

o The Clausius-Clapeyron equation or a known dt/dp value (the change in boiling point with
pressure) for similar esters can be used for this correction.

o Correction for Impurities (if necessary):

o If the sample's purity is in question, the effect of impurities like water can be quantified.
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o This can be done by intentionally adding a small, known amount of the suspected impurity
(e.g., a saturated solution of water in allyl acetate) and measuring the change in the

boiling point. This allows for an experimental determination of the boiling point correction
for that impurity.[10]

Visualization of Experimental Workflow

The logical flow for the experimental determination of the boiling point of allyl acetate is
illustrated in the diagram below.
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Caption: Workflow for the experimental determination of the normal boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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